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Compound of Interest

Compound Name: Myosin V-IN-1

Cat. No.: B10857966 Get Quote

Myosin V-IN-1 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, preparation, and experimental use

of Myosin V-IN-1.

Frequently Asked Questions (FAQs)
Q1: What is Myosin V-IN-1?

Myosin V-IN-1 is a potent and selective inhibitor of Myosin V, a motor protein crucial for the

transport of various cellular cargoes along actin filaments. It functions by slowing the actin-

activated Myosin V ATPase activity by specifically inhibiting the release of ADP from the

actomyosin complex.[1]

Q2: What is the primary solvent for dissolving Myosin V-IN-1?

The recommended solvent for Myosin V-IN-1 is dimethyl sulfoxide (DMSO).[1][2][3][4][5][6]

Q3: What is the solubility of Myosin V-IN-1 in DMSO?

Myosin V-IN-1 exhibits high solubility in DMSO, with concentrations up to 100 mg/mL (185.66

mM) being achievable.[1][2][6] Note that some suppliers report slightly lower solubilities of 90

mg/mL or 50 mg/mL.[4][5] It is recommended to use a newly opened container of hygroscopic

DMSO for the best results.[1]
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Q4: How should I prepare a stock solution of Myosin V-IN-1?

To prepare a stock solution, dissolve the powdered Myosin V-IN-1 in high-quality, anhydrous

DMSO. Ultrasonication may be necessary to fully dissolve the compound.[1][2][3][6] For

example, to create a 10 mM stock solution, you would add the appropriate volume of DMSO to

your vial of Myosin V-IN-1 (see table below for calculations).

Q5: How should I store Myosin V-IN-1 solutions?

Once prepared, it is advisable to aliquot the DMSO stock solution into single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[1] Stock solutions can be stored at

-20°C for up to one month or at -80°C for up to six months.[1][6]

Q6: Can I use Myosin V-IN-1 in aqueous buffers for my experiments?

Yes, but it is important to first prepare a concentrated stock solution in DMSO. This stock

solution can then be diluted into your aqueous experimental buffer. Be aware that the final

concentration of DMSO in your assay should be kept low (typically less than 1%) to avoid off-

target effects on protein structure and function.[7] Always include a vehicle control (buffer with

the same final concentration of DMSO) in your experiments.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Myosin V-

IN-1 in DMSO

Insufficient mixing or

compound aggregation.

Gently warm the solution to

37°C for a short period. Use a

vortex mixer or an ultrasonic

bath to aid dissolution.[1][2][3]

[6] Ensure you are using

anhydrous DMSO, as

absorbed water can affect

solubility.[1]

Precipitation of Myosin V-IN-1

Upon Dilution into Aqueous

Buffer

The compound's solubility limit

in the aqueous buffer has been

exceeded.

Lower the final concentration

of Myosin V-IN-1 in the

aqueous buffer. Increase the

percentage of DMSO in the

final solution (while being

mindful of its potential effects

on the experiment). Prepare

the final dilution immediately

before use.

Inconsistent or No Inhibitory

Effect Observed

Degradation of the compound

due to improper storage or

handling.

Ensure stock solutions are

stored correctly at -20°C or

-80°C and are not subjected to

multiple freeze-thaw cycles.[1]

Use a fresh aliquot of the stock

solution for each experiment.

Verify the activity of your

Myosin V protein.

Vial Appears Empty Upon

Arrival

The compound is a lyophilized

powder and may be present as

a thin film.

Add the appropriate volume of

DMSO to the vial and vortex or

sonicate to ensure the

compound is fully dissolved.

Quantitative Data Summary
Myosin V-IN-1 Properties
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Property Value Reference

Molecular Formula C₂₉H₂₆N₆O₃S [2]

Molecular Weight 538.62 g/mol [2]

Kᵢ for Myosin V 6 µM [1][4]

Stock Solution Preparation in DMSO
Desired
Concentration

Volume of DMSO to
add to 1 mg of
Myosin V-IN-1

Volume of DMSO to
add to 5 mg of
Myosin V-IN-1

Volume of DMSO to
add to 10 mg of
Myosin V-IN-1

1 mM 1.8566 mL 9.2830 mL 18.5660 mL

5 mM 0.3713 mL 1.8566 mL 3.7132 mL

10 mM 0.1857 mL 0.9283 mL 1.8566 mL

Calculations are based on a molecular weight of 538.62 g/mol .[2]

Experimental Protocols
Preparation of Myosin V-IN-1 Working Solution

Prepare a Stock Solution: Dissolve Myosin V-IN-1 in 100% DMSO to a concentration of 10

mM. For example, add 185.7 µL of DMSO to 1 mg of the compound. Mix well by vortexing or

sonication until fully dissolved.

Store the Stock Solution: Aliquot the stock solution into smaller, single-use tubes and store at

-80°C for up to 6 months.[1]

Prepare the Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

stock solution. Dilute the stock solution in the appropriate aqueous assay buffer to the

desired final concentration. Ensure the final DMSO concentration in your experiment does

not exceed 1%.

In Vitro Myosin V ATPase Activity Assay
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This protocol is a representative method for assessing the inhibitory effect of Myosin V-IN-1 on

the actin-activated ATPase activity of Myosin V.

Prepare Reagents:

Assay Buffer: 25 mM Imidazole-HCl (pH 7.4), 25 mM KCl, 1 mM EGTA, 10 mM DTT, and 4

mM MgCl₂.[8]

Myosin V Solution: Dilute purified Myosin V protein to the desired concentration in the

assay buffer.

F-actin Solution: Polymerize G-actin in the assay buffer.

Myosin V-IN-1 Working Solutions: Prepare serial dilutions of Myosin V-IN-1 in the assay

buffer from your DMSO stock solution. Remember to include a vehicle control with the

same final DMSO concentration.

ATP Solution: Prepare a solution of ATP in the assay buffer.

Assay Procedure:

1. In a microplate, combine the Myosin V solution, F-actin solution, and either the Myosin V-
IN-1 working solution or the vehicle control.

2. Incubate the mixture for a predetermined time at room temperature to allow for inhibitor

binding.

3. Initiate the ATPase reaction by adding the ATP solution.

4. Measure the rate of ATP hydrolysis by quantifying the release of inorganic phosphate (Pi)

over time using a colorimetric method (e.g., malachite green assay).

Data Analysis:

1. Plot the rate of ATP hydrolysis as a function of the Myosin V-IN-1 concentration.

2. Determine the IC₅₀ value, which is the concentration of the inhibitor that reduces the

enzyme activity by 50%.
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Caption: Myosin V-mediated cargo transport pathway and the inhibitory action of Myosin V-IN-
1.
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Caption: Experimental workflow for an in vitro Myosin V ATPase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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